Cas no 1805292-96-9 (5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805292-96-9
• MF: C₇H₃F₆N₃O₅S
• MW: 355.171241044998
• CID: 4843878
• Update Time: 2025-07-02

5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H3F6N3O5S/c8-6(9,10)3-2(16(17)18)1-15-5(21-7(11,12)13)4(3)22(14,19)20/h1H,(H2,14,19,20)
• InChI Key： SVAAMRNIHRUCKO-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C=1C(F)(F)F)[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 523
• XLogP3: 1.6
• Topological Polar Surface Area: 137

Additional information on 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide

Comprehensive Overview of 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805292-96-9)

The compound 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805292-96-9) is a highly specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a nitro group at the 5-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 4-position, making it a subject of interest in modern organic synthesis and medicinal chemistry. Researchers and industry professionals often search for this compound due to its potential applications in agrochemicals, pharmaceutical intermediates, and material science.

One of the key reasons for the growing interest in 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide is its relevance to sustainable chemistry and green synthesis. With increasing global focus on environmentally friendly processes, this compound's structural motifs—such as the trifluoromethyl and nitro groups—are frequently explored for their role in reducing environmental impact. Searches for "fluorinated pyridine derivatives" and "nitro-sulfonamide applications" have surged, reflecting the demand for innovative solutions in crop protection and drug discovery.

From a synthetic chemistry perspective, the compound's CAS No. 1805292-96-9 is often associated with advanced heterocyclic chemistry techniques. Its pyridine-sulfonamide hybrid structure poses challenges and opportunities for regioselective functionalization, a topic frequently queried in academic and industrial forums. Recent publications highlight its utility in catalysis and ligand design, particularly in reactions involving cross-coupling and C-H activation.

In the context of drug development, 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide is studied for its potential as a bioactive scaffold. The sulfonamide moiety is known for its prevalence in enzyme inhibitors, and the compound's electron-withdrawing groups may enhance binding affinity in targeted therapies. Queries like "sulfonamide-based drugs" and "pyridine medicinal chemistry" underscore its relevance in precision medicine.

The compound also aligns with trends in high-throughput screening and computational chemistry. Researchers leveraging AI-driven molecular modeling often investigate its electronic properties and steric effects to predict reactivity. This intersects with popular search terms such as "QSAR studies" and "molecular docking," highlighting its role in rational drug design.

In summary, 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805292-96-9) represents a versatile building block with multidisciplinary applications. Its structural complexity and functional diversity make it a focal point for innovations in agrochemicals, pharmaceuticals, and advanced materials, resonating with contemporary scientific and industrial priorities.